![molecular formula C23H27F3 B149575 3,4,5-Trifluoro-4'-(trans-4-pentylcyclohexyl)-1,1'-biphenyl CAS No. 137019-95-5](/img/structure/B149575.png)
3,4,5-Trifluoro-4'-(trans-4-pentylcyclohexyl)-1,1'-biphenyl
Overview
Description
“3,4,5-Trifluoro-4’-(trans-4-pentylcyclohexyl)-1,1’-biphenyl” is a chemical compound with the molecular formula C23H27F3. It appears as a white to almost white powder or lump .
Physical and Chemical Properties The compound has a purity of over 98.0% as determined by gas chromatography (GC). It is a solid at 20°C and should be stored at temperatures between 0-10°C .
Scientific Research Applications
Liquid Crystal Applications
Negative Dielectric Anisotropy : Research by Jankowiak et al. (2013) explored the impact of unsaturation in the terminal chain on thermal and electro-optical properties of liquid crystals, including compounds derived from 2,3-difluoro-4-(2-(trans-4-pentylcyclohexyl)ethyl)biphenyl. These materials exhibit nematic phases and have implications for liquid crystal display technology due to their dielectric anisotropy properties (Jankowiak et al., 2013).
Raman Spectroscopy of Liquid Crystals : Bhattacharjee et al. (2018) studied the temperature-dependent Raman spectra of liquid crystalline compounds including 3,4,5-trifluoro-4'-(trans-4-pentylcyclohexyl)-1,1'-biphenyl. This research is significant for understanding the molecular vibrations and phase transitions in liquid crystals (Bhattacharjee et al., 2018).
Electrostatic Energy Harvesting : Kittipaisalsilpa et al. (2018) characterized fluorinated nematic liquid crystals, specifically 3,4,5-Trifluoro-4’-(trans-4-pentylcyclohexyl)-1,1’-biphenyl, for use in high-power electrostatic energy harvesters. This research highlights the potential of these materials in energy harvesting applications due to their high resistivity (Kittipaisalsilpa et al., 2018).
Material Science and Structural Analysis
Molecular Structure Analysis : The molecular structures of similar compounds, including derivatives of this compound, have been analyzed in studies like that of Haldar et al. (2015). These analyses are crucial for understanding the intermolecular interactions and packing arrangements in crystalline states, which are precursors to nematic phases (Haldar et al., 2015).
Photoluminescence and Electroluminescence : Ting et al. (2001) researched the photoluminescence and electroluminescence characteristics of new disubstituted polyacetylenes, including compounds structurally related to this compound. This has implications for developing new materials for optical and electronic applications (Ting et al., 2001).
properties
IUPAC Name |
1,2,3-trifluoro-5-[4-(4-pentylcyclohexyl)phenyl]benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27F3/c1-2-3-4-5-16-6-8-17(9-7-16)18-10-12-19(13-11-18)20-14-21(24)23(26)22(25)15-20/h10-17H,2-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRYCYWMMSZSXBK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1CCC(CC1)C2=CC=C(C=C2)C3=CC(=C(C(=C3)F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27F3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30577053 | |
Record name | 3~3~,3~4~,3~5~-Trifluoro-1~4~-pentyl-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~-hexahydro-1~1~,2~1~:2~4~,3~1~-terphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30577053 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
360.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
137019-95-5 | |
Record name | 3~3~,3~4~,3~5~-Trifluoro-1~4~-pentyl-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~-hexahydro-1~1~,2~1~:2~4~,3~1~-terphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30577053 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,1'-Biphenyl, 3,4,5-trifluoro-4'-(trans-4-pentylcyclohexyl) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.116.463 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is 3,4,5-Trifluoro-4'-(trans-4-pentylcyclohexyl)-1,1'-biphenyl a promising material for energy harvesting?
A1: this compound, also known as BCH-5F.F.F, exhibits a significantly higher resistivity compared to other NLCs like 5CB. This high resistivity, attributed to the presence of the fluorine terminal group, is crucial for its application in electrostatic vibration energy harvesters. The research demonstrated that using BCH-5F.F.F as the medium between the stator and rotor of the harvester resulted in a significant enhancement in output power []. Specifically, the study achieved an output power of 490 µW at 10 Hz and 1.00 mm peak-to-peak vibration while maintaining minimal leakage current []. This highlights the potential of BCH-5F.F.F to improve the efficiency and performance of energy harvesting devices.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.